Hexyl Methanethiosulfonate
CAS No.: 53603-16-0
VCID: VC0014856
Molecular Formula: C7H16O2S2
Molecular Weight: 196.3 g/mol
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Description | Hexyl methanesulfonate, also known as hexyl mesylate, is a chemical compound with the molecular formula and a molecular weight of 180.27 . It is also known by several synonyms, including n-HexylMesylate and 1-Hexylmesylate . Hexyl methanesulfonate is a methanesulfonate agent with potential anticancer properties that can easily cross the blood-brain barrier . It is a liquid at 20°C and should be stored in a cool, dark place at temperatures below 15°C . Other similar compounds include methyl methanesulfonate (MMS), also known as methyl mesylate, which is an alkylating agent and a carcinogen . MMS methylates DNA and is used in cancer treatment . Methyl methanethiosulfonate (MMTS) is another related compound used for modifying sulfhydryl groups of enzymes . MMTS acts as an oxidizing agent and can react with metal ions, and has been used to study the effects of reactive oxygen species and oxidative stress . S-Methyl methanethiosulfonate is a reagent used to synthesize thiols and thioesters and as a cross-linking agent to prepare polymer networks . |
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CAS No. | 53603-16-0 |
Product Name | Hexyl Methanethiosulfonate |
Molecular Formula | C7H16O2S2 |
Molecular Weight | 196.3 g/mol |
IUPAC Name | 1-methylsulfonylsulfanylhexane |
Standard InChI | InChI=1S/C7H16O2S2/c1-3-4-5-6-7-10-11(2,8)9/h3-7H2,1-2H3 |
Standard InChIKey | LQICNBQQUNSDDJ-UHFFFAOYSA-N |
SMILES | CCCCCCSS(=O)(=O)C |
Canonical SMILES | CCCCCCSS(=O)(=O)C |
Synonyms | HMTS; Methanesulfonothioic Acid S-Hexyl Ester; |
PubChem Compound | 5150608 |
Last Modified | Sep 15 2023 |
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